molecular formula C13H12N2O2 B2654368 N-(Cyanomethyl)-2-(4-hydroxyphenyl)-N-prop-2-ynylacetamide CAS No. 1825696-61-4

N-(Cyanomethyl)-2-(4-hydroxyphenyl)-N-prop-2-ynylacetamide

Cat. No. B2654368
CAS RN: 1825696-61-4
M. Wt: 228.251
InChI Key: CCPOPCGPCHNRKK-UHFFFAOYSA-N
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Description

“N-(Cyanomethyl)-2-(4-hydroxyphenyl)-N-prop-2-ynylacetamide” is a complex organic compound. It contains a cyanomethyl group (-CH2CN), a prop-2-ynyl group (-C≡CH), and a 4-hydroxyphenyl group (a phenyl ring with a hydroxyl group at the 4th position). The presence of these functional groups suggests that this compound might have interesting chemical properties and potential applications .


Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For instance, the cyanomethyl group might undergo reactions with nucleophiles, and the prop-2-ynyl group might participate in alkyne reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point .

properties

IUPAC Name

N-(cyanomethyl)-2-(4-hydroxyphenyl)-N-prop-2-ynylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12N2O2/c1-2-8-15(9-7-14)13(17)10-11-3-5-12(16)6-4-11/h1,3-6,16H,8-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CCPOPCGPCHNRKK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCN(CC#N)C(=O)CC1=CC=C(C=C1)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

228.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(Cyanomethyl)-2-(4-hydroxyphenyl)-N-prop-2-ynylacetamide

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